Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Pancreatic ductal adenocarcinoma (PDAC) remains one of the most lethal malignancies, characterized by aggressive tumor growth, profound therapeutic resistance, and a dismal prognosis. The epigenetic landscape of PDAC is increasingly recognized as a critical driver of its pathogenesis, offering novel therapeutic avenues. This technical guide provides an in-depth examination of two pivotal epigenetic regulators, Bromodomain-containing protein 4 (BRD4) and the histone acetyltransferase p300 (EP300), and their collaborative role in promoting pancreatic tumorigenesis. We synthesize preclinical data on their expression, interaction, and downstream signaling pathways. Furthermore, this guide details the methodologies of key experimental techniques and presents quantitative data on the efficacy of targeted inhibitors, offering a comprehensive resource for researchers and drug development professionals in the field.
Introduction: The Epigenetic Underpinnings of Pancreatic Cancer
Pancreatic cancer is characterized by extensive dysregulation of the epigenome, which contributes to its aggressive phenotype and resistance to conventional therapies. Unlike genetic mutations, epigenetic modifications are reversible, making the proteins that write, read, and erase these marks attractive therapeutic targets. Among these, BRD4, a member of the Bromodomain and Extra-Terminal (BET) family of proteins, and EP300, a histone acetyltransferase, have emerged as key players in PDAC. Both proteins are ubiquitously expressed in PDAC tissues and cooperate to enhance tumorigenesis[1][2]. This guide will elucidate the individual and synergistic functions of BRD4 and EP300 in pancreatic cancer, explore their downstream effector pathways, and discuss the therapeutic potential of their inhibition.
BRD4: A Master Transcriptional Regulator in Pancreatic Cancer
BRD4 functions as an epigenetic "reader" by recognizing and binding to acetylated lysine residues on histone and non-histone proteins, thereby recruiting the transcriptional machinery to specific gene promoters and enhancers.
Upregulation and Prognostic Significance
BRD4 is significantly upregulated in pancreatic ductal adenocarcinoma (PDAC) cell lines and patient tissues compared to normal pancreatic duct epithelial cells and adjacent nonmalignant tissues[3][4][5]. This overexpression is associated with enhanced tumor cell proliferation and viability, both in vitro and in vivo. High BRD4 expression has also been linked to chemoresistance, particularly to the standard-of-care agent gemcitabine.
Downstream Targets and Signaling Pathways
BRD4 exerts its oncogenic functions in pancreatic cancer by regulating a host of downstream target genes and signaling pathways critical for tumor growth and survival.
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c-MYC: A canonical target of BRD4, the oncoprotein c-MYC is a key driver of cell proliferation and metabolism. BRD4 directly binds to the promoter of the MYC gene, and inhibition of BRD4 leads to a significant downregulation of c-MYC expression in some pancreatic cancer cell lines.
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Sonic Hedgehog (Shh) Pathway: BRD4 has been shown to activate members of the Shh signaling pathway in a ligand-independent manner in PDAC cells. Knockdown of BRD4 leads to decreased expression of Shh pathway components, including SHH, PTCH1, and GLI1.
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KRAS Signaling: The vast majority of pancreatic cancers harbor activating mutations in the KRAS oncogene. Recent evidence indicates that concomitant inhibition of BRD4 and EP300 can impede KRAS transcription and restrain its downstream signaling pathways, such as the MEK/ERK pathway.
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HMGA2: High mobility group AT-hook 2 (HMGA2) is an architectural protein that modulates chromatin state and contributes to chemoresistance. BRD4 regulates HMGA2 expression, and there is a statistically significant correlation between BRD4 and HMGA2 levels in human PDAC tumors.
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HNF1A: Hepatocyte nuclear factor 1A (HNF1A) has been identified as a novel driver of tumorigenesis in PDAC. HNF1A is a direct target of BRD4, and its expression is highly sensitive to BET inhibitors.
dot
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BRD4 [label="BRD4", fillcolor="#4285F4", fontcolor="#FFFFFF"];
cMYC [label="c-MYC", fillcolor="#FBBC05"];
Shh [label="Shh Pathway\n(SHH, PTCH1, GLI1)", fillcolor="#FBBC05"];
KRAS [label="KRAS Signaling\n(MEK/ERK)", fillcolor="#FBBC05"];
HMGA2 [label="HMGA2", fillcolor="#FBBC05"];
HNF1A [label="HNF1A", fillcolor="#FBBC05"];
Proliferation [label="Cell Proliferation", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
Chemoresistance [label="Chemoresistance", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
Tumorigenesis [label="Tumorigenesis", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
// Edges
BRD4 -> cMYC;
BRD4 -> Shh;
BRD4 -> KRAS;
BRD4 -> HMGA2;
BRD4 -> HNF1A;
cMYC -> Proliferation;
Shh -> Proliferation;
KRAS -> Proliferation;
HMGA2 -> Chemoresistance;
HNF1A -> Tumorigenesis;
}
BRD4-regulated oncogenic pathways in pancreatic cancer.
EP300: A Histone Acetyltransferase with a Complex Role
EP300 (also known as p300) is a histone acetyltransferase that plays a crucial role in regulating gene expression by acetylating histones and other transcription factors. Its role in pancreatic cancer is multifaceted, with evidence suggesting both oncogenic and tumor-suppressive functions depending on the cellular context.
Expression and Dual Functionality
EP300 is ubiquitously expressed in pancreatic cancer tissues and cell lines. While some studies point to its role in promoting tumor growth and chemoresistance, others suggest it can act as a metastasis suppressor. For instance, decreased EP300 expression, potentially through upregulation of targeting microRNAs, has been observed in highly metastatic PDAC cell lines. Conversely, EP300 can also promote ferroptosis, a form of iron-dependent cell death, in pancreatic cancer cells through the acetylation of HSPA5.
Key Signaling Interactions
EP300's influence on pancreatic cancer progression is mediated through its interaction with and modulation of various signaling pathways.
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Wnt/β-catenin Pathway: In the context of RNF43-mutant pancreatic cancers, which are dependent on Wnt signaling, loss of EP300 has been shown to confer resistance to Wnt inhibitors. This is achieved by the downregulation of GATA6, leading to a transition from a classical to a more aggressive basal-like subtype of pancreatic cancer.
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GATA6 Axis: EP300 directly regulates the transcription of the transcription factor GATA6. The EP300/GATA6 axis is critical for maintaining the differentiated state of pancreatic cancer cells, and its disruption leads to a more aggressive, undifferentiated phenotype.
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E2F1-VMP1 Pathway: In response to gemcitabine-induced DNA damage, EP300 acts as a co-activator for the transcription factor E2F1, leading to the upregulation of Vacuole Membrane Protein 1 (VMP1) and subsequent autophagy, which can contribute to chemoresistance.
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EP300 [label="EP300", fillcolor="#4285F4", fontcolor="#FFFFFF"];
GATA6 [label="GATA6", fillcolor="#FBBC05"];
HSPA5 [label="HSPA5", fillcolor="#FBBC05"];
E2F1 [label="E2F1", fillcolor="#FBBC05"];
Wnt_Dependency [label="Wnt Dependency", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
Differentiation [label="Cell Differentiation", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
Ferroptosis [label="Ferroptosis", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
Autophagy [label="Autophagy\n(Chemoresistance)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
// Edges
EP300 -> GATA6;
EP300 -> HSPA5 [label="acetylates"];
EP300 -> E2F1 [label="co-activates"];
GATA6 -> Differentiation;
GATA6 -> Wnt_Dependency;
HSPA5 -> Ferroptosis;
E2F1 -> Autophagy;
}
EP300-mediated signaling pathways in pancreatic cancer.
The BRD4-EP300 Interplay: A Synergistic Oncogenic Axis
BRD4 and EP300 often cooperate to drive oncogenic gene expression programs in pancreatic cancer. This interplay is highlighted by their co-localization at enhancer regions and their synergistic role in activating key oncogenes. The development of dual inhibitors targeting both BRD4 and EP300 has underscored the therapeutic potential of disrupting this partnership.
The dual BET/EP300 inhibitor XP-524 has demonstrated superior potency and tumoricidal activity compared to single-agent BET inhibitors like JQ-1 in preclinical models of pancreatic cancer. This enhanced efficacy is attributed, in part, to the epigenetic silencing of oncogenic KRAS. Furthermore, dual inhibition can reprogram the tumor microenvironment, sensitizing pancreatic tumors to immune checkpoint inhibition.
dot
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// Nodes
BRD4 [label="BRD4", fillcolor="#4285F4", fontcolor="#FFFFFF"];
EP300 [label="EP300", fillcolor="#4285F4", fontcolor="#FFFFFF"];
KRAS [label="KRAS Transcription", fillcolor="#FBBC05"];
Oncogenic_Programs [label="Oncogenic Gene\nExpression", fillcolor="#FBBC05"];
Tumor_Growth [label="Tumor Growth and\nSurvival", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
// Edges
BRD4 -> Oncogenic_Programs;
EP300 -> Oncogenic_Programs;
BRD4 -> KRAS;
EP300 -> KRAS;
Oncogenic_Programs -> Tumor_Growth;
KRAS -> Tumor_Growth;
// Invisible edge for layout
{rank=same; BRD4; EP300;}
}
Synergistic action of BRD4 and EP300 in pancreatic cancer.
Data Presentation: Quantitative Analysis of Inhibitor Efficacy
The following tables summarize key quantitative data from preclinical studies on the effects of BRD4 and EP300 inhibitors in pancreatic cancer cell lines.
Table 1: IC50 Values of BRD4 and Dual BRD4/EP300 Inhibitors
| Inhibitor | Cell Line | IC50 (µM) | Reference |
| JQ1 | Panc-1 | 2.3 ± 0.8 |
| JQ1 | MiaPaCa-2 | ~5.0 |
| JQ1 | BxPC-3 | 3.5 |
| I-BET762 | Panc-1 | Varies |
| I-BET762 | MiaPaCa-2 | Varies |
| XP-524 | Panc-1 | < 1.0 |
| CFT-2718 | Pancreatic Cancer Models | > 1.0 (higher than in SCLC) |
Table 2: Gene Expression Changes Upon BRD4/EP300 Inhibition
| Inhibitor | Cell Line | Target Gene | Fold Change (mRNA) | Reference |
| JQ1 | Panc-1 | c-MYC | No significant change |
| JQ1 | AsPC-1 | c-MYC | Decrease |
| JQ1 | Panc-1 | HMGA2 | Decrease |
| JQ1 + Gemcitabine | PDX models | HMGCS2 | ~6-fold decrease |
| JQ1 + Gemcitabine | PDX models | APOC1 | ~6-fold decrease |
| XP-524 | Panc-1 | KRAS | Decrease |
Experimental Protocols: Detailed Methodologies
This section provides detailed protocols for key experiments cited in the study of BRD4 and EP300 in pancreatic cancer.
Chromatin Immunoprecipitation followed by Sequencing (ChIP-seq)
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Crosslinking [label="1. Cross-linking\n(Formaldehyde)", fillcolor="#FBBC05"];
Lysis [label="2. Cell Lysis and\nChromatin Shearing", fillcolor="#FBBC05"];
IP [label="3. Immunoprecipitation\n(BRD4 or EP300 Ab)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Washing [label="4. Washing", fillcolor="#FBBC05"];
Elution [label="5. Elution and\nReverse Cross-linking", fillcolor="#FBBC05"];
Purification [label="6. DNA Purification", fillcolor="#FBBC05"];
Library_Prep [label="7. Library Preparation", fillcolor="#34A853", fontcolor="#FFFFFF"];
Sequencing [label="8. High-Throughput\nSequencing", fillcolor="#34A853", fontcolor="#FFFFFF"];
Analysis [label="9. Data Analysis\n(Peak Calling, etc.)", fillcolor="#34A853", fontcolor="#FFFFFF"];
End [label="End: Genome-wide\nBinding Sites", shape=ellipse, fillcolor="#FFFFFF"];
// Edges
Start -> Crosslinking;
Crosslinking -> Lysis;
Lysis -> IP;
IP -> Washing;
Washing -> Elution;
Elution -> Purification;
Purification -> Library_Prep;
Library_Prep -> Sequencing;
Sequencing -> Analysis;
Analysis -> End;
}
A typical workflow for a ChIP-seq experiment.
Objective: To identify the genome-wide binding sites of BRD4 or EP300 in pancreatic cancer cells.
Materials:
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Pancreatic cancer cell lines (e.g., PANC-1, MiaPaCa-2)
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Formaldehyde (37%)
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Glycine
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Cell lysis buffer (e.g., 10 mM Tris-HCl pH 7.5, 10 mM NaCl, 0.5% NP-40)
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Nuclear lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 10 mM EDTA, 1% SDS)
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ChIP dilution buffer (e.g., 16.7 mM Tris-HCl pH 8.1, 167 mM NaCl, 1.2 mM EDTA, 0.01% SDS, 1.1% Triton X-100)
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Protein A/G magnetic beads
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ChIP-grade antibodies: Anti-BRD4 (e.g., Bethyl Laboratories, A301-985A), Anti-EP300 (e.g., Santa Cruz Biotechnology, sc-585)
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Wash buffers (low salt, high salt, LiCl)
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Elution buffer (1% SDS, 0.1 M NaHCO3)
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RNase A and Proteinase K
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DNA purification kit
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Reagents for NGS library preparation
Procedure:
-
Cross-linking: Treat cultured pancreatic cancer cells (approximately 80-90% confluent) with 1% formaldehyde for 10 minutes at room temperature to cross-link proteins to DNA. Quench the reaction with 125 mM glycine.
-
Cell Lysis and Chromatin Shearing: Lyse the cells and isolate the nuclei. Resuspend the nuclear pellet in nuclear lysis buffer and shear the chromatin to an average size of 200-600 bp using sonication.
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Immunoprecipitation: Dilute the sheared chromatin with ChIP dilution buffer and pre-clear with protein A/G beads. Incubate the pre-cleared chromatin with the specific antibody (anti-BRD4 or anti-EP300) or a control IgG overnight at 4°C. Add protein A/G beads to capture the antibody-protein-DNA complexes.
-
Washing: Wash the beads sequentially with low salt, high salt, and LiCl wash buffers to remove non-specific binding.
-
Elution and Reverse Cross-linking: Elute the complexes from the beads and reverse the cross-links by incubating at 65°C overnight.
-
DNA Purification: Treat with RNase A and Proteinase K, and then purify the DNA using a DNA purification kit.
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Library Preparation and Sequencing: Prepare a sequencing library from the purified DNA and perform high-throughput sequencing.
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Data Analysis: Align reads to the reference genome, perform peak calling (e.g., using MACS2), and conduct downstream analyses such as motif discovery and pathway analysis.
Co-Immunoprecipitation (Co-IP)
Objective: To determine if BRD4 and EP300 physically interact in pancreatic cancer cells.
Materials:
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Pancreatic cancer cell lines (e.g., PANC-1)
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Co-IP lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, with protease and phosphatase inhibitors)
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Primary antibodies: Anti-BRD4, Anti-EP300
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Control IgG antibody
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Protein A/G magnetic beads
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Wash buffer (same as lysis buffer)
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Elution buffer (e.g., SDS-PAGE sample buffer)
Procedure:
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Cell Lysis: Lyse pancreatic cancer cells in Co-IP lysis buffer on ice.
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Pre-clearing: Pre-clear the cell lysate by incubating with protein A/G beads to reduce non-specific binding.
-
Immunoprecipitation: Incubate the pre-cleared lysate with the primary antibody (e.g., anti-BRD4) or control IgG overnight at 4°C.
-
Complex Capture: Add protein A/G beads to the lysate and incubate to capture the antibody-protein complexes.
-
Washing: Pellet the beads and wash several times with wash buffer.
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Elution: Elute the bound proteins from the beads by resuspending in elution buffer and boiling.
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Western Blot Analysis: Analyze the eluted proteins by SDS-PAGE and western blotting using an antibody against the putative interacting protein (e.g., anti-EP300).
Cell Viability Assay (e.g., CellTiter-Glo®)
Objective: To assess the effect of BRD4 and/or EP300 inhibitors on the viability of pancreatic cancer cells.
Materials:
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Pancreatic cancer cell lines
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96-well opaque-walled plates
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Inhibitors (e.g., JQ1, XP-524)
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CellTiter-Glo® Luminescent Cell Viability Assay kit
Procedure:
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Cell Seeding: Seed pancreatic cancer cells into a 96-well plate at a predetermined density and allow them to adhere overnight.
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Compound Treatment: Treat the cells with a serial dilution of the inhibitor(s) of interest. Include a vehicle control (e.g., DMSO).
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Incubation: Incubate the cells for a specified period (e.g., 72 hours).
-
Assay: Add the CellTiter-Glo® reagent to each well, mix to induce cell lysis, and incubate at room temperature to stabilize the luminescent signal.
-
Measurement: Measure the luminescence using a luminometer.
-
Data Analysis: Normalize the data to the vehicle control and plot a dose-response curve to determine the IC50 value.
In Vivo Xenograft Studies
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Start [label="Start: Immunocompromised\nMice", shape=ellipse, fillcolor="#FFFFFF"];
Implantation [label="1. Subcutaneous or Orthotopic\nImplantation of PDAC Cells/PDX", fillcolor="#FBBC05"];
Tumor_Growth [label="2. Tumor Growth to\nPalpable Size", fillcolor="#FBBC05"];
Treatment [label="3. Treatment with Inhibitor\nor Vehicle", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Monitoring [label="4. Tumor Volume and Body\nWeight Monitoring", fillcolor="#34A853", fontcolor="#FFFFFF"];
Endpoint [label="5. Endpoint Analysis\n(Tumor Excision, IHC, etc.)", fillcolor="#34A853", fontcolor="#FFFFFF"];
End [label="End: Evaluation of\nIn Vivo Efficacy", shape=ellipse, fillcolor="#FFFFFF"];
// Edges
Start -> Implantation;
Implantation -> Tumor_Growth;
Tumor_Growth -> Treatment;
Treatment -> Monitoring;
Monitoring -> Endpoint;
Endpoint -> End;
}
Workflow for in vivo pancreatic cancer xenograft studies.
Objective: To evaluate the anti-tumor efficacy of BRD4 and/or EP300 inhibitors in a living organism.
Materials:
-
Immunocompromised mice (e.g., nude or NOD/SCID)
-
Pancreatic cancer cells or patient-derived xenograft (PDX) tissue
-
Inhibitor(s) and vehicle
-
Calipers for tumor measurement
Procedure:
-
Tumor Implantation: Implant pancreatic cancer cells subcutaneously or orthotopically into the pancreas of immunocompromised mice. Alternatively, implant small fragments of PDX tissue.
-
Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-200 mm³).
-
Treatment: Randomize mice into treatment and control groups. Administer the inhibitor (e.g., JQ1 at 50 mg/kg daily via intraperitoneal injection) or vehicle according to a predetermined schedule.
-
Monitoring: Measure tumor volume with calipers and monitor the body weight of the mice regularly.
-
Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors for further analysis, such as immunohistochemistry for proliferation and apoptosis markers.
Conclusion and Future Directions
BRD4 and EP300 represent critical nodes in the epigenetic regulatory network that drives pancreatic cancer. Their upregulation, synergistic interaction, and control over key oncogenic pathways underscore their value as therapeutic targets. The development of dual inhibitors has shown particular promise in preclinical models, highlighting the potential for enhanced efficacy and the ability to overcome resistance mechanisms.
Future research should focus on:
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Elucidating the full spectrum of BRD4 and EP300 downstream targets and their context-dependent functions in different subtypes of pancreatic cancer.
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Investigating the mechanisms of resistance to BRD4 and EP300 inhibitors and developing strategies to overcome them.
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Exploring the therapeutic potential of combining BRD4/EP300 inhibitors with other targeted therapies, chemotherapy, and immunotherapy in clinical trials.
A deeper understanding of the intricate roles of BRD4 and EP300 will undoubtedly pave the way for the development of more effective and personalized epigenetic-based therapies for patients with pancreatic cancer.
References